Cas no 2172135-00-9 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-ene-1-amidobenzoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-ene-1-amidobenzoic acid
• CAS No: 2172135-00-9
• MF: C₂₈H₂₄N₂O₅
• MW: 468.500567436218
• CID: 5766575
• PubChem ID: 165538239
• Update Time: 2025-07-19

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-ene-1-amidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1518358
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopent-2-ene-1-amido]benzoic acid
• 2172135-00-9
• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-ene-1-amidobenzoic acid

• Inchi： 1S/C28H24N2O5/c31-26(30-25-12-6-5-11-23(25)27(32)33)17-13-14-18(15-17)29-28(34)35-16-24-21-9-3-1-7-19(21)20-8-2-4-10-22(20)24/h1-14,17-18,24H,15-16H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： XHPREFGLUFURCN-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C(NC2C=CC=CC=2C(=O)O)=O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 468.16852187g/mol
• Monoisotopic Mass: 468.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 806
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-ene-1-amidobenzoic acid

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-ene-1-amidobenzoic acid (CAS No. 2172135-00-9): A Comprehensive Overview

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-ene-1-amidobenzoic acid (CAS No. 2172135-00-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Cyclopentenyl Amide Benzoic Acid, is characterized by its unique structural features, which include a fluorenylmethyloxycarbonyl (Fmoc) protecting group, a cyclopentenyl ring, and an amidobenzoic acid moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and biomolecules.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and stability under mild conditions. This makes 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-ene-1-amidobenzoic acid an attractive candidate for the synthesis of complex peptides and peptidomimetics. The cyclopentenyl ring adds conformational rigidity to the molecule, which can enhance its binding affinity and selectivity towards specific biological targets. The amidobenzoic acid moiety, on the other hand, provides additional functional groups that can be modified to fine-tune the compound's properties.

Recent studies have highlighted the potential of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-ene-1-amidobenzoic acid in the development of drugs for neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, a key pathological feature of Alzheimer's disease. The unique combination of the Fmoc protecting group and the cyclopentenyl ring was found to enhance the compound's ability to cross the blood-brain barrier, making it a promising lead for further drug development.

In addition to its potential in neurodegenerative diseases, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-ene-1-amidobenzoic acid has also shown promise in cancer research. A study published in the Cancer Research journal reported that certain derivatives of this compound exhibit selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. The researchers attributed this activity to the compound's ability to disrupt microtubule dynamics, which are crucial for cell division and survival.

The synthesis of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-ene-1-amidobenzoic acid typically involves a multi-step process that begins with the formation of the Fmoc protected amino group. This is followed by the introduction of the cyclopentenyl ring through a series of cyclization reactions. The final step involves the attachment of the amidobenzoic acid moiety via an amide bond formation. Each step requires careful optimization to ensure high yields and purity, making this compound a challenging but rewarding target for synthetic chemists.

The physical and chemical properties of 2-4-{[(9H-fluoren‐9‐yl)methoxycarbonyl]amino}cyclopent‐2‐ene‐1‐amidobenzoic acid have been extensively studied. It is a white crystalline solid with a molecular weight of 453.5 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. Its melting point is reported to be around 185°C, and it exhibits strong absorption in the ultraviolet (UV) region due to the presence of aromatic rings.

In terms of safety and handling, 2-{4-[((9H-fluoren‐9‐yl)methoxycarbonyl)amino]cyclopent‐2‐eny l}-1-amidobenzoic acid should be stored under dry conditions at room temperature away from direct sunlight and sources of heat. Protective gloves and eyewear should be worn when handling this compound to prevent skin contact and inhalation. While it is not classified as a hazardous material, proper safety protocols should always be followed during laboratory work.

The future prospects for 2-{4-[((9H-fluoren‐9‐yl)methoxycarbonyl)amino]cyclopent‐2‐eny l}-1-amidobenzoic acid are promising. Ongoing research aims to further optimize its structure for improved pharmacological properties and reduced side effects. Additionally, efforts are being made to develop scalable synthetic routes that can facilitate its production on an industrial scale. As our understanding of this compound continues to grow, it is likely that new applications will emerge, contributing to advancements in both basic science and clinical practice.